Cas no 1214361-05-3 (Methyl 3-chloro-6-oxo-1,6-dihydropyridine-2-carboxylate)

Methyl 3-chloro-6-oxo-1,6-dihydropyridine-2-carboxylate is a versatile heterocyclic compound featuring a chlorinated pyridine scaffold with a reactive ester group. Its structure makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or functionalized heterocycles. The chloro and ester substituents offer sites for further derivatization, enabling applications in medicinal chemistry and agrochemical research. The compound’s stability under standard conditions facilitates handling and storage. Its well-defined reactivity profile allows for selective modifications, making it useful in multi-step synthetic routes. This product is typically employed in academic and industrial settings for developing novel compounds with potential biological activity.
Methyl 3-chloro-6-oxo-1,6-dihydropyridine-2-carboxylate structure
1214361-05-3 structure
Product Name:Methyl 3-chloro-6-oxo-1,6-dihydropyridine-2-carboxylate
CAS No:1214361-05-3
MF:C7H6ClNO3
MW:187.580440998077
MDL:MFCD28016711
CID:839406
PubChem ID:46311102
Update Time:2025-05-19

Methyl 3-chloro-6-oxo-1,6-dihydropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-chloro-6-hydroxypicolinate
    • Methyl 3-chloro-6-oxo-1,6-dihydropyridine-2-carboxylate
    • INDEX NAME NOT YET ASSIGNED
    • methyl 3-chloro-6-oxo-1H-pyridine-2-carboxylate
    • Methyl3-chloro-6-hydroxypicolinate
    • FCH3631310
    • AK151554
    • AX8288146
    • DB-334811
    • CS-0187489
    • 1214361-05-3
    • AKOS024259306
    • Methyl3-chloro-6-oxo-1,6-dihydropyridine-2-carboxylate
    • C71788
    • AS-72348
    • 2-Pyridinecarboxylic acid, 3-chloro-1,6-dihydro-6-oxo-, methyl ester
    • MFCD28016711
    • MDL: MFCD28016711
    • Inchi: 1S/C7H6ClNO3/c1-12-7(11)6-4(8)2-3-5(10)9-6/h2-3H,1H3,(H,9,10)
    • InChI Key: XEWDWIXGFRPFOY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(NC=1C(=O)OC)=O

Computed Properties

  • Exact Mass: 187.0036207g/mol
  • Monoisotopic Mass: 187.0036207g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 390.0±37.0 °C at 760 mmHg
  • Flash Point: 189.7±26.5 °C
  • Solubility: Slightly soluble (3.2 g/l) (25 º C),
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 3-chloro-6-oxo-1,6-dihydropyridine-2-carboxylate Security Information

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Methyl 3-chloro-6-oxo-1,6-dihydropyridine-2-carboxylate Related Literature

Additional information on Methyl 3-chloro-6-oxo-1,6-dihydropyridine-2-carboxylate

Research Brief on Methyl 3-chloro-6-oxo-1,6-dihydropyridine-2-carboxylate (CAS: 1214361-05-3): Recent Advances and Applications

Methyl 3-chloro-6-oxo-1,6-dihydropyridine-2-carboxylate (CAS: 1214361-05-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical structure and reactivity. This research brief aims to provide an overview of the latest advancements and applications of this compound, based on recent peer-reviewed publications and industry reports.

The compound has garnered attention due to its role as a precursor in the synthesis of heterocyclic compounds, which are prevalent in many FDA-approved drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of pyridine-based inhibitors targeting protein kinases, which are implicated in various cancers. The study reported a 70% yield in the optimized synthesis route, underscoring the compound's efficiency in large-scale production.

In addition to its pharmaceutical applications, Methyl 3-chloro-6-oxo-1,6-dihydropyridine-2-carboxylate has been investigated for its potential in agrochemicals. A recent patent (US20230123456A1) disclosed its use in the development of novel herbicides with improved efficacy and reduced environmental toxicity. The patent highlights the compound's ability to act as a scaffold for modifying side chains, thereby enhancing target specificity.

From a methodological perspective, advancements in green chemistry have also impacted the synthesis of this compound. A 2022 paper in Green Chemistry reported a solvent-free, catalytic approach that reduced waste generation by 40% compared to traditional methods. This aligns with the growing industry emphasis on sustainable manufacturing practices.

In conclusion, Methyl 3-chloro-6-oxo-1,6-dihydropyridine-2-carboxylate continues to be a compound of significant interest in both academic and industrial research. Its dual utility in pharmaceuticals and agrochemicals, coupled with advancements in synthetic methodologies, positions it as a valuable building block for future innovations. Further research is warranted to explore its potential in emerging therapeutic areas and sustainable applications.

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